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Compound of Interest

Compound Name: (+)-Linalool

CAS No.: 126-90-9

Cat. No.: B089832

Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides essential, immediate safety and

logistical information for (+)-Linalool, including personal protective equipment (PPE)

guidelines, operational protocols, and disposal plans.

Personal Protective Equipment (PPE)
When handling (+)-Linalool, it is crucial to use appropriate personal protective equipment to

minimize exposure and ensure personal safety. The required PPE is determined by the

potential routes of exposure: skin contact, eye contact, and inhalation.

Eye and Face Protection: To prevent eye irritation, safety glasses with side shields or tightly

fitting safety goggles should be worn.[1][2][3] In situations with a higher risk of splashing, a

face shield is recommended.[3][4][5]

Skin Protection: (+)-Linalool can cause skin irritation and may lead to allergic skin reactions.

[2][6] Therefore, chemical-resistant gloves are mandatory. Suitable materials include PVC, or

other types tested under EN 374.[1][2] It is important to check the breakthrough time of the
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glove material with the supplier, especially for prolonged contact.[2][7] A lab coat or other

protective clothing should be worn to prevent skin contact.[1][3] In case of contamination,

clothing should be removed immediately.[8][9]

Respiratory Protection: In well-ventilated areas, respiratory protection is generally not

required.[6] However, if vapors or mists are generated and ventilation is inadequate, a

respirator with a Type A filter or an approved equivalent should be used.[1][10]

Handling and Storage
Proper handling and storage procedures are critical to maintain the stability of (+)-Linalool and

prevent accidents.

Handling: Wash hands thoroughly after handling the substance.[3][11] Avoid all personal

contact, including inhalation of vapors.[1] Keep the substance away from heat, open flames,

and other ignition sources as it is a combustible liquid.[6][11]

Storage: Store (+)-Linalool in a cool, dry, and well-ventilated area in its original, tightly

sealed container.[1] It should be stored away from incompatible materials such as strong

oxidizing agents, acids, and bases.[11]

Quantitative Data Summary
The following table summarizes key quantitative data for (+)-Linalool, including its physical

properties and exposure limits.
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Parameter Value Reference

CAS Number 78-70-6 [6][7][11]

Molecular Formula C10H18O [6][8]

Molecular Weight 154.25 g/mol [8]

Boiling Point 194–197 °C [6]

Flash Point 78 °C [4]

Oral LD50 (Rat) 2790 mg/kg [6][8]

Dermal LD50 (Rabbit) 5610 mg/kg [6][8]

Occupational Exposure Limits

No specific OSHA PEL or

ACGIH TLV established.[12]

Some Canadian jurisdictions

have a TWA of 20 ppm for

"Turpentine and selected

monoterpenes."

[1]

Spills and Disposal
In the event of a spill, the area should be cleared, and personnel should wear appropriate PPE.

The spill should be contained and absorbed with an inert material like sand or vermiculite.[7]

[13]

(+)-Linalool and its containers must be disposed of as hazardous waste.[3][7] It should not be

poured down the drain.[3][7] Disposal must be in accordance with local, regional, and national

regulations. Contact your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal service for guidance.[3]

PPE Selection Workflow for (+)-Linalool
The following diagram outlines the decision-making process for selecting the appropriate

Personal Protective Equipment when handling (+)-Linalool.
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Hazard Assessment

PPE Selection

Waste Disposal

Start: Handling (+)-Linalool

Assess Task-Specific Risks:
- Quantity

- Concentration
- Procedure (e.g., heating, vortexing)

Eye Protection:
- Safety glasses with side shields (minimum)

- Chemical goggles for splash risk

Skin Protection:
- Chemical-resistant gloves (e.g., PVC, Nitrile)

- Lab coat or chemical-resistant apron

Respiratory Protection:
- Is ventilation adequate?

- If not, or if aerosols are generated, use respirator with organic vapor cartridge (Type A)

Dispose of as Hazardous Waste:
- Collect in a labeled, sealed container
- Follow institutional EHS guidelines

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE for handling (+)-Linalool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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